Cas no 2060009-08-5 (2-ethyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-ethyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
• CAS No: 2060009-08-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD30487351
• CID: 5212358
• PubChem ID: 125449930
• Update Time: 2025-05-30

2-ethyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-ethyl-6,7,8,9-tetrahydro-
• 2-ethyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD30487351
• Inchi： 1S/C10H14N2O/c1-2-8-7-10(13)12-6-4-3-5-9(12)11-8/h7H,2-6H2,1H3
• InChI Key： GJZPHVZBONDPHQ-UHFFFAOYSA-N
• SMILES： C12CCCCN1C(=O)C=C(CC)N=2

Additional information on 2-ethyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

Exploring the Versatile Applications of 2-ethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060009-08-5)

2-ethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060009-08-5) is a fascinating heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrido-pyrimidinone core, offers a wide range of applications, making it a subject of ongoing research and development. In this article, we delve into its chemical properties, synthesis methods, and potential uses, while also addressing some of the most frequently asked questions about this compound.

The molecular structure of 2-ethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one features a fused pyridine and pyrimidinone ring system, which is further substituted with an ethyl group. This structural motif is particularly interesting due to its potential to interact with various biological targets, making it a promising candidate for drug discovery. Researchers have explored its role as a scaffold for designing novel therapeutic agents, especially in the areas of central nervous system (CNS) disorders and anti-inflammatory treatments.

One of the key reasons behind the growing interest in 2-ethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one is its versatility in synthetic chemistry. The compound can be synthesized through multi-step reactions involving condensation and cyclization processes. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, reducing the environmental impact of its production. These innovations align with the current trend of eco-friendly chemical synthesis, a topic that resonates strongly with both researchers and industry professionals.

In addition to its pharmaceutical applications, 2-ethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one has shown promise in material science. Its unique electronic properties make it a potential candidate for use in organic semiconductors and photovoltaic devices. As the demand for renewable energy solutions continues to rise, compounds like this are being investigated for their ability to enhance the efficiency of solar cells and other energy-harvesting technologies.

The compound's stability and solubility profile are also noteworthy. 2-ethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one exhibits moderate solubility in common organic solvents, which facilitates its handling in laboratory settings. This property is particularly advantageous for researchers working on high-throughput screening and drug formulation, where solubility is a critical factor.

Another area of interest is the compound's potential role in neuroprotective therapies. Recent studies have suggested that derivatives of 2-ethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one may exhibit neuroprotective effects, making them valuable in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This aligns with the increasing focus on brain health and aging-related research, topics that are highly relevant in today's healthcare landscape.

From a commercial perspective, the demand for 2-ethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one is expected to grow, driven by its diverse applications. Suppliers and manufacturers are increasingly focusing on scaling up production while maintaining high purity standards. This is particularly important for pharmaceutical-grade compounds, where impurities can significantly impact efficacy and safety.

In conclusion, 2-ethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060009-08-5) is a compound with immense potential across multiple disciplines. Its unique chemical structure, combined with its broad range of applications, makes it a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this compound, its significance in the fields of medicine, materials science, and beyond is likely to expand even further.